Cas no 1704121-47-0 ((5-((4-Ethylpiperazin-1-yl)sulfonyl)-2-fluoro-4-methylphenyl)boronic acid)

• Product Name: (5-((4-Ethylpiperazin-1-yl)sulfonyl)-2-fluoro-4-methylphenyl)boronic acid
• CAS No: 1704121-47-0
• MF: C₁₃H₂₀BFN₂O₄S
• MW: 330.183305740356
• MDL: MFCD28805616
• CID: 4703645
• Update Time: 2025-10-25

(5-((4-Ethylpiperazin-1-yl)sulfonyl)-2-fluoro-4-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-((4-ethylpiperazin-1-yl)sulfonyl)-2-fluoro-4-methylphenyl)boronic acid
• AM88129
• (5-((4-Ethylpiperazin-1-yl)sulfonyl)-2-fluoro-4-methylphenyl)boronic acid

• MDL： MFCD28805616
• Inchi： 1S/C13H20BFN2O4S/c1-3-16-4-6-17(7-5-16)22(20,21)13-9-11(14(18)19)12(15)8-10(13)2/h8-9,18-19H,3-7H2,1-2H3
• InChI Key： QEDPQGFAOBIPRB-UHFFFAOYSA-N
• SMILES： S(C1C=C(B(O)O)C(=CC=1C)F)(N1CCN(CC)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 465
• Topological Polar Surface Area: 89.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (5-((4-Ethylpiperazin-1-yl)sulfonyl)-2-fluoro-4-methylphenyl)boronic acid

(5-((4-Ethylpiperazin-1-yl)sulfonyl)-2-fluoro-4-methylphenyl)boronic Acid: A Comprehensive Overview

The compound (5-((4-Ethylpiperazin-1-yl)sulfonyl)-2-fluoro-4-methylphenyl)boronic acid, identified by the CAS number 1704121-47-0, is a highly specialized chemical entity with significant applications in the fields of organic synthesis and drug discovery. This compound is notable for its complex structure, which incorporates a boronic acid group, a sulfonyl group, and a piperazine moiety, all of which contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic aromatic substitution, sulfonation, and boronate esterification. The presence of the boronic acid group makes this compound particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely used in the construction of biaryl structures. Recent advancements in catalytic systems have further enhanced the efficiency and selectivity of these reactions, making this compound an essential building block in modern organic chemistry.

In terms of applications, (5-((4-Ethylpiperazin-1-yl)sulfonyl)-2-fluoro-4-methylphenyl)boronic acid has been extensively utilized in the development of novel pharmaceutical agents. The sulfonyl group is known to impart stability and bioavailability to drug candidates, while the piperazine ring contributes to hydrogen bonding and potential for interactions with biological targets. Recent studies have demonstrated its utility in the design of kinase inhibitors and GPCR modulators, highlighting its versatility in medicinal chemistry.

The structural features of this compound also make it an attractive candidate for materials science applications. The combination of electron-withdrawing groups (such as the sulfonyl and fluoro substituents) and electron-donating groups (such as the methyl and piperazine moieties) creates a molecule with a balanced electronic profile. This property has been leveraged in the synthesis of advanced materials, including organic semiconductors and sensors.

From a mechanistic standpoint, the reactivity of this compound is influenced by several factors. The boronic acid group is highly nucleophilic and can participate in various coupling reactions under mild conditions. The sulfonyl group acts as an electron-withdrawing substituent, directing electrophilic attacks to specific positions on the aromatic ring. Additionally, the piperazine moiety introduces steric effects that can modulate reaction pathways and outcomes.

Recent research has also explored the use of this compound in asymmetric synthesis. By employing chiral catalysts or chiral auxiliary groups, chemists have been able to access enantiomerically enriched products with high efficiency. This approach has opened new avenues for the synthesis of chiral pharmaceuticals and agrochemicals.

In conclusion, (5-((4-Ethylpiperazin-1-yl)sulfonyl)-2-fluoro-4-methylphenyl)boronic acid is a multifaceted chemical entity with wide-ranging applications across various disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new methods for its utilization, this compound will undoubtedly play an even more prominent role in advancing scientific knowledge and technological innovation.